3,4-difluoro-N-((1-methyl-1H-pyrrol-2-yl)methyl)-N-(thiophen-2-ylmethyl)benzamide

• IUPAC Name: 3,4-difluoro-N-[(1-methylpyrrol-2-yl)methyl]-N-(thiophen-2-ylmethyl)benzamide
• InChI: InChI=1S/C18H16F2N2OS/c1-21-8-2-4-14(21)11-22(12-15-5-3-9-24-15)18(23)13-6-7-16(19)17(20)10-13/h2-10H,11-12H2,1H3
• InChI Key: DBPNTRWPABLKGK-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1CN(CC2=CC=CS2)C(=O)C3=CC(=C(C=C3)F)F
• Molecular Formula: C18H16F2N2OS
• Molecular Weight: 346.4 g/mol

Description

3,4-difluoro-N-((1-methyl-1H-pyrrol-2-yl)methyl)-N-(thiophen-2-ylmethyl)benzamide is a useful research compound. Its molecular formula is C18H16F2N2OS and its molecular weight is 346.4. The purity is usually 95%.
BenchChem offers high-quality 3,4-difluoro-N-((1-methyl-1H-pyrrol-2-yl)methyl)-N-(thiophen-2-ylmethyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,4-difluoro-N-((1-methyl-1H-pyrrol-2-yl)methyl)-N-(thiophen-2-ylmethyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Luminescent Properties and Stimuli-Responsive Behavior

Compounds with pyridyl substitutions and related structures have been shown to exhibit luminescent properties in both DMF solutions and solid states. They form nano-aggregates with enhanced emission in aqueous-DMF solutions, displaying mechanochromic properties and multi-stimuli responsiveness. This suggests potential applications in optical materials and sensors (Srivastava et al., 2017).

Medicinal Chemistry: Anticancer and Antineoplastic Activities

N-substituted benzamides, such as MGCD0103, have been identified as orally active, isotype-selective histone deacetylase (HDAC) inhibitors with significant antitumor activity. This points to applications in developing anticancer drugs (Zhou et al., 2008).

Advanced Polymer Materials

Research on polymers incorporating sulfur, ether, and trifluoromethyl linkages has led to the development of novel organic-soluble polyamide-imides (PAIs) with outstanding solubility and thermal stability. These materials are promising for high-performance applications due to their low refractive indexes and low birefringence, suggesting potential uses in electronics and coatings (Shockravi et al., 2009).

Antibacterial Agents

Studies on acylthioureas have demonstrated significant anti-pathogenic activity, especially against strains known for their ability to grow in biofilms. This indicates the potential for developing novel antimicrobial agents with antibiofilm properties (Limban et al., 2011).